2H- vs 1H-Triazole Tautomer Potency in Receptor Binding
In a direct head-to-head comparison within a cannabinoid CB1 receptor antagonist program, N2-substituted (symmetrical) 1,2,3-triazoles demonstrated superior ligand potency compared to N1-substituted (unsymmetrical) analogues. The most potent N2-triazole in this series achieved an IC50 of 11.6 ± 3.4 nM at CB1 with CB2/CB1 selectivity exceeding 1000-fold (IC50 > 10 μM at CB2) [1]. While this specific data is from a structurally distinct chemotype, the tautomeric advantage of the 2H-form over the 1H-form is a fundamental property of the triazole ring system, supported by gas-phase stability measurements showing the 2H-tautomer is ~3.5–4.5 kcal/mol more stable than the 1H-tautomer [2]. For the target compound, the 2H-1,2,3-triazole designation indicates the N2-substituted tautomeric form, which is expected to confer analogous electronic and steric advantages in target engagement relative to 1H-1,2,3-triazole regioisomers.
| Evidence Dimension | CB1 receptor binding potency (IC50) and selectivity (CB2/CB1 ratio) |
|---|---|
| Target Compound Data | Not directly measured for this specific compound; belongs to the N2-substituted 1,2,3-triazole class |
| Comparator Or Baseline | N2-substituted triazole lead: IC50 = 11.6 ± 3.4 nM (CB1), CB2/CB1 > 1000. N1-substituted unsymmetrical analogues: less potent (exact values not reported in abstract; described as inferior to N2-substituted) |
| Quantified Difference | N2-substituted symmetrical triazoles are more potent than N1-substituted unsymmetrical analogues; best compound IC50 < 20 nM at CB1 |
| Conditions | In vitro CB1 and CB2 receptor binding assays (cell-based, transfected receptors) |
Why This Matters
For scientific or industrial users screening for receptor-ligand interactions, the 2H-tautomeric form (N2-substitution pattern) of this compound provides a structurally distinct starting point that has been associated with enhanced target potency and selectivity compared to 1H-triazole regioisomers in at least one validated receptor system.
- [1] Hou DR, Alam S, Kuan TC, Ramanathan M, Lin TP, Hung MS. 1,2,3-Triazole derivatives as new cannabinoid CB1 receptor antagonists. Bioorg Med Chem Lett. 2009;19(3):790-793. DOI: 10.1016/j.bmcl.2008.12.019. View Source
- [2] McMillan LN, Grubbs GS II, Cooke SA. Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles (C2H3N3) by millimeter-wave spectroscopy. J Chem Phys. 2022;157:084305. DOI: 10.1063/5.0107589. View Source
